Methyl Acetate

• CAS No.: 79-20-9
• Product Name: Methyl Acetate
• Molecular Formula: C3H6O2; CH3COOCH3; CH3COOCH3; C3H6O2
• Molecular Weight: 74.08 g/mol
• IUPAC Name: methyl acetate
• Standard InChI: InChI=1S/C3H6O2/c1-3(4)5-2/h1-2H3
• Standard InChIKey: KXKVLQRXCPHEJC-UHFFFAOYSA-N
• Impurities: Acetic acid up to 0.1%
• SMILES: CC(=O)OC
• Canonical SMILES: CC(=O)OC
• Boiling Point: 134.4 °F at 760 mm Hg (NTP, 1992); 56.8 °C; 56.7 °C; 57 °C; 135°F
• Colorform: Colorless, volatile liquid
• Density: 0.927 at 68 °F (USCG, 1999); d204 0.93; 0.9342 g/cu cm at 20 °C; Relative density (water = 1): 0.93; 0.927-0.932; 0.93
• Flash Point: 14 °F (NTP, 1992); 14 °F (-10 °C) (closed cup); 22 °F (OPEN CUP); -13 °C (9 °F) (Closed cup); 14 °F (-10 °C) (Closed cup); -13 °C c.c.; 14°F
• Melting Point: -144 °F (NTP, 1992); -98.0 °C; Mp -98.7 °; -98.2 °C; -98.7°C; -98 °C; -145°F
• Physical Description: Methyl acetate appears as a clear colorless liquid with a fragrant odor. Moderately toxic. Flash point 14°F. Vapors heavier than air.; DryPowder; Liquid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless liquid with a pleasant, fruity odour; Colorless liquid with a fragrant, fruity odor.
• Description: Methyl acetate, also known as devoton or tereton, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl acetate has been detected in multiple biofluids, such as feces and saliva. Within the cell, methyl acetate is primarily located in the cytoplasm. Methyl acetate is a sweet, bitter, and ether tasting compound that can be found in a number of food items such as fig, apple, papaya, and fruits. This makes methyl acetate a potential biomarker for the consumption of these food products.; Methyl acetate appears as a clear colorless liquid with a fragrant odor. Moderately toxic. Flash point 14°F. Vapors heavier than air.; Methyl acetate is an acetate ester resulting from the formal condensation of acetic acid with methanol. A low-boiling (57 ℃) colourless, flammable liquid, it is used as a solvent for many resins and oils. It has a role as a polar aprotic solvent, a fragrance and an EC 3.4.19.3 (pyroglutamyl-peptidase I) inhibitor. It is an acetate ester, a methyl ester and a volatile organic compound.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); 3.28 M; 243 mg/mL at 20 °C; In water, 2.43X10+5 mg/L at 20 °C; Miscible with alcohol, ether; Very soluble in ethyl ether, ethanol; Solubility in water, g/100ml at 20 °C: 24.4 (poor); miscible with alcohol, ether; soluble in water; 1 ml in 10ml 50% alcohol (in ethanol); 25%
• Synonyms: Acetic Acid Methyl Ester_x000B_Devoton; Methyl Acetate; Methyl Ethanoate; NSC 405071; Tereton
• Vapor Density: 2.8 (NTP, 1992) (Relative to Air); 2.55 (Air = 1); Relative vapor density (air = 1): 2.6; 2.8
• Vapor Pressure: 170 mm Hg at 68 °F ; 235 mm Hg at 77° F (NTP, 1992); 216.22 mmHg; 216.2 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 23.1; 173 mmHg
• PubChem Compound: 6584
• Last Modified: Nov 11 2021